Chloro{1,3-bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-4,5-dimethyl-2H-imidazol-2-ylidene}gold(I), 98% IPrMeAuCl

• IUPAC Name: [1,3-bis[2,6-di(propan-2-yl)phenyl]-4,5-dimethylimidazol-2-ylidene]-chlorogold
• InChI: InChI=1S/C29H40N2.Au.ClH/c1-18(2)24-13-11-14-25(19(3)4)28(24)30-17-31(23(10)22(30)9)29-26(20(5)6)15-12-16-27(29)21(7)8;;/h11-16,18-21H,1-10H3;;1H/q;+1;/p-1
• InChI Key: UUKSMZKXKMHYHK-UHFFFAOYSA-M
• Canonical SMILES: CC1=C(N(C(=[Au]Cl)N1C2=C(C=CC=C2C(C)C)C(C)C)C3=C(C=CC=C3C(C)C)C(C)C)C
• Molecular Formula: C29H40AuClN2
• Molecular Weight: 649.1 g/mol

Description

This compound is a gold(I) complex with a N-heterocyclic carbene ligand. It’s used with palladium acetate to generate an N-heterocyclic carbene catalyst for carbonylative cross-coupling of pyridyl halides with aryl boronic acids.

Synthesis Analysis

The synthesis of this compound involves the use of alkali hydroxides to substitute the chloride atom on the [Au (IPr)Cl] complex. Another method involves the addition of potassium tert-butoxide to a suspension of the corresponding imidazolium salt (IPr·HX) and Karstedt’s catalyst.

Molecular Structure Analysis

The molecular formula of this compound is C27H38AuClN2. The structure includes a gold(I) center coordinated to a N-heterocyclic carbene ligand.

Chemical Reactions Analysis

This compound is used as a catalyst in various reactions. For example, it catalyzes the hydrosilylation of alkenes and alkynes. It also promotes hydrosilylation polymerization.

Mechanism of Action

The mechanism of action of this compound is based on its ability to act as a catalyst in various chemical reactions. The gold(I) center in the complex plays a crucial role in these catalytic processes.